![molecular formula C19H16N4O2 B2364920 5-methyl-N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)isoxazole-3-carboxamide CAS No. 2034617-09-7](/img/structure/B2364920.png)
5-methyl-N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)isoxazole-3-carboxamide
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Overview
Description
This compound belongs to the class of organic compounds known as imidazopyridines . Imidazopyridine, an important fused bicyclic 5,6 heterocycle, has been recognized for its wide range of applications in medicinal chemistry . A few examples of imidazo[1,2-a]pyridine exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Synthesis Analysis
A novel series of imidazo[1,2-a]pyridine linked 1,2,3-triazole derivatives has been designed, synthesized, and the structures have been confirmed by 1H and 13C NMR and mass spectral analysis . The synthesized compounds have been evaluated for their in vitro cytotoxic activity against two cancer cell lines along with a normal cell line (HEK293) by MTT assay .Molecular Structure Analysis
The molecular structure of this compound has been confirmed by 1H and 13C NMR, and mass spectra .Chemical Reactions Analysis
Further exploration of substituents at C2 and C6 positions identified compound 8, having 2-ethyl-6-chloro imidazo[1,2-a]pyridine ring, with significantly improved potency against extracellular (MIC 80, 0.0009 μM) as well as intracellular (MIC 80, 0.00045 μM) Mtb with good microsomal stability (t 1/2 – human 83 min and) .Scientific Research Applications
- Bioactivity : Imidazo[1,2-a]pyridines, including this compound, display diverse bioactivity. They have been investigated as antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis agents .
- Commercialized Drugs : Some synthetic drugs containing the imidazo[1,2-a]pyridine unit have been commercialized. Notable examples include the sedative Zolpidem, the anxiolytic Alpidem, and the heart-failure drug Olprione .
- Metal Ion Detection : Imidazo[1,2-a]pyridine derivatives serve as fluorescent probes for detecting mercury and iron ions in vitro and in vivo .
- Light-Sensitive Dyes : These compounds find use as light-sensitive dyes and optical media for data storage .
- The imidazo[1,2-a]pyridine moiety is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. Additionally, it holds promise in material science because of its unique structural features .
- Imidazo[1,2-a]pyridines have been explored as potential anti-TB compounds. Researchers have critically reviewed their development based on structure-activity relationships, mode-of-action, and scaffold hopping strategies .
- A solvent- and catalyst-free method has been developed for synthesizing imidazo[1,2-a]pyridines using microwave irradiation. This approach offers advantages such as simplicity, high yields, and environmental friendliness .
- Novel imidazo[1,2-a]pyridine linked 1,2,3-triazole derivatives have been designed, synthesized, and characterized. These compounds exhibit anticancer activity, and their structures have been confirmed by NMR and mass spectral analysis .
Medicinal Chemistry and Drug Development
Fluorescent Probes and Sensing Applications
Material Science and Structural Character
Antituberculosis Research
Heterocyclic Synthesis via Microwave Irradiation
1,2,3-Triazole Derivatives with Anticancer Activity
Mechanism of Action
The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature . These compounds were also synthesized by using solid support catalysts such as Al2O3, and TiCl4 . Other methods have included treating 2-aminopyridines with α-haloketones in polar organic solvents .
properties
IUPAC Name |
5-methyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O2/c1-12-6-5-9-23-11-17(20-18(12)23)14-7-3-4-8-15(14)21-19(24)16-10-13(2)25-22-16/h3-11H,1-2H3,(H,21,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLHHKCBCNOTRPO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C2)C3=CC=CC=C3NC(=O)C4=NOC(=C4)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-methyl-N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)isoxazole-3-carboxamide |
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